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Compound of Interest |

Tert-butyl 1-aminocyclopentane-1-
Compound Name:

carboxylate
CAS No.: 120225-90-3
Cat. No.: B045180

Get Quote

Tert-butyl 1-aminocyclopentane-1-carboxylate is a non-proteinogenic amino acid derivative

that has garnered significant attention in the fields of organic synthesis and drug discovery. Its
structure uniquely combines a constrained cyclopentyl scaffold with a protected amine and a
carboxylic acid ester. The cyclopentane ring introduces conformational rigidity, a desirable trait
in drug design for optimizing binding affinity to biological targets. The tert-butoxycarbonyl (Boc)
protecting group on the amine and the tert-butyl ester on the carboxylate provide orthogonal
stability, allowing for selective chemical manipulation at other sites or sequential deprotection
under specific acidic conditions.[1][2] This guide provides a comprehensive overview of its
chemical properties, synthesis, reactivity, and applications, offering a technical resource for
researchers and drug development professionals.

Physicochemical and Structural Properties

The core identity of Tert-butyl 1-aminocyclopentane-1-carboxylate is defined by its
molecular structure and physical characteristics. These properties are fundamental for its
handling, reaction setup, and purification.
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Property Value Source
Molecular Formula C10H19NO2 [3]
Molecular Weight 185.26 g/mol [3]
CAS Number 88785-57-9 N/A
Typically a white to off-white General chemical supplier
Appearance ] ] ] ]
solid or crystalline powder information

Soluble in organic solvents like
Solubility Dichloromethane (DCM), Ethyl  General laboratory experience

Acetate, and Methanol

Store in a cool, dry place,
typically at 2-8°C, under an

Storage .yp Y [4]
inert atmosphere to prevent

degradation

Synthesis and Preparation

The most common and efficient synthesis of Tert-butyl 1-aminocyclopentane-1-carboxylate
involves the protection of the commercially available 1-aminocyclopentane-1-carboxylic acid.
The choice of the Boc group is strategic, providing robust protection under a wide range of non-
acidic conditions while being readily removable.

Workflow for Boc Protection
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Starting Materials

Reaction

Base (e.g., NaHCOs, NaOH)
Solvent (e.g., 1,4-Dioxane/Water)

Purification & Product

Boc Protection Reaction I ¥
(Nucleophilic attack of amine on (Boc)20) _.{EA;g(f:lgsgc\);it(t:OE?}T rAS(;i)tate Tert_buw;_i::gg? clg:éopentane—
Room Temperature, 12-15 hours Y Y

[Di-tert-butyl dicarbonate (Boc)20

1-Aminocyclopentane-
1-carboxylic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of the title compound.

Detailed Experimental Protocol: Synthesis

This protocol is adapted from standard procedures for the N-Boc protection of amino acids.[5]

» Dissolution: To a stirred solution of 1-aminocyclopentanecarboxylic acid (1 equiv.) ina 1:1
mixture of 1,4-dioxane and water, add sodium bicarbonate (NaHCOs, 3 equiv.). Stir until all
solids are dissolved.

» Reagent Addition: Cool the mixture to 0°C in an ice bath. Add di-tert-butyl dicarbonate
((Boc)20, 1.2 equiv.) portion-wise or as a solution in 1,4-dioxane.

» Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.
Progress can be monitored by Thin Layer Chromatography (TLC).

« Initial Workup: After completion, wash the reaction mixture with a nonpolar solvent like
diethyl ether or ethyl acetate to remove unreacted (Boc)20 and other impurities.

 Acidification: Carefully acidify the aqueous layer with a 1N HCI solution to a pH of
approximately 3-4. This step protonates the carboxylate, making the product soluble in
organic solvents.
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o Extraction: Extract the product from the aqueous layer using ethyl acetate (3 x volumes).

» Final Steps: Combine the organic extracts, wash with brine, dry over anhydrous sodium
sulfate (Naz2S0a), filter, and concentrate under reduced pressure to yield the crude product,
which can be further purified by column chromatography or recrystallization if necessary.

Core Reactivity: A Guide to Deprotection and
Functionalization

The synthetic utility of Tert-butyl 1-aminocyclopentane-1-carboxylate stems from the
selective cleavage of its protecting groups. The Boc group is acid-labile, allowing for the
unmasking of the primary amine for further functionalization.

Boc Group Deprotection

The removal of the Boc group is a cornerstone reaction, typically achieved under anhydrous
acidic conditions.[1][6] This process generates a free amine, which is a versatile nucleophile for
subsequent reactions.

(Boc—Protected Amine) @g., from TFA)

+ H*

Protonated Carbamate
Intermediate

ert-butyl cation leaves

Spontaneous Cleavage
Free Amine (as salt) (Isobutene + COz)
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Caption: Mechanism of acid-catalyzed Boc deprotection.

Detailed Experimental Protocol: Boc Deprotection

o Dissolution: Dissolve the Boc-protected amino ester (1 equiv.) in anhydrous dichloromethane
(DCM).

o Acid Addition: Cool the solution to 0°C. Add trifluoroacetic acid (TFA, 5-10 equiv.) dropwise.
The use of excess acid ensures complete and rapid deprotection.

e Reaction: Stir the reaction at room temperature for 1-3 hours. Monitor by TLC until the
starting material is fully consumed.

o Workup: Concentrate the reaction mixture under reduced pressure to remove the excess
TFA and DCM. The resulting product is typically the TFA salt of the amine, which can be
used directly or neutralized.

o Neutralization (Optional): To obtain the free amine, dissolve the residue in DCM and wash
with a saturated aqueous solution of sodium bicarbonate (NaHCO3) until the aqueous layer
is basic. Separate the organic layer, dry over Na2SOa4, and concentrate to yield the
deprotected amine.

N-Acylation and Further Functionalization

Once the amine is deprotected, it can readily undergo a variety of reactions. N-acylation is a
common subsequent step, forming an amide bond which is a key structural motif in many
pharmaceuticals.
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Caption: Reactivity map showing deprotection and subsequent functionalization pathways.

Spectroscopic Characterization
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Structural confirmation of Tert-butyl 1-aminocyclopentane-1-carboxylate relies on standard
spectroscopic techniques. The following table summarizes the expected characteristic signals.

Expected Chemical Shift /

Technique Functional Group
Frequency

1H NMR -C(CHs)s (Boc & Ester) ~1.4 - 1.5 ppm (singlet, 9H)
-CH:z- (Cyclopentane) ~1.6 - 2.2 ppm (multiplets, 8H)
-NH- (Carbamate) ~5.0 ppm (broad singlet, 1H)
13C NMR -C(CHs)3 ~80-82 ppm
-C(CHs)s ~28 ppm
Cyclopentane Carbons ~24, ~36, ~58 ppm
Carbonyl (C=0) ~155 ppm (Carbamate), ~174

ppm (Ester)
IR Spectroscopy N-H Stretch ~3350-3450 cm~*
C-H Stretch (aliphatic) ~2850-3000 cm~1
C=0 Stretch (Ester) ~1730 cm™t
C=0 Stretch (Carbamate) ~1690 cm™1

Applications in Drug Discovery

The primary value of Tert-butyl 1-aminocyclopentane-1-carboxylate is as a specialized
building block for creating novel chemical entities. Its incorporation into a lead molecule can
impart several beneficial properties:

o Conformational Constraint: The cyclopentyl ring reduces the flexibility of a molecule, which
can lock it into a bioactive conformation, thereby increasing potency and selectivity for its
target.

e Metabolic Stability: Non-natural amino acids are often more resistant to degradation by
proteases, which can improve the pharmacokinetic profile of peptide-based drugs.
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» Vector for Diversity: The primary amine, once deprotected, serves as a key attachment point
for a wide range of chemical groups, enabling the rapid generation of compound libraries for
screening. This makes it a valuable intermediate in pharmaceutical synthesis.[7]

This scaffold is relevant in the development of protease inhibitors, receptor antagonists, and
other therapeutics where precise three-dimensional orientation is critical for activity.

Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling
Tert-butyl 1-aminocyclopentane-1-carboxylate.

o General Hazards: While specific toxicity data is limited, compounds of this class may cause
skin and serious eye irritation.[8] Inhalation of dust should be avoided.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

e Handling: Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation
exposure. Avoid generating dust.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
strong acids and oxidizing agents.

Always consult the most current Safety Data Sheet (SDS) from the supplier before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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